Cas no 4476-02-2 (2-Hydroxybutanenitrile)

2-Hydroxybutanenitrile (CAS 4476-02-2) is a versatile organic compound characterized by the presence of both hydroxyl and nitrile functional groups. This bifunctional structure enables its use as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. Its reactivity allows for further derivatization, including reduction to amino alcohols or hydrolysis to hydroxy acids. The compound exhibits moderate solubility in polar solvents, facilitating its incorporation into various reaction systems. Its stability under controlled conditions makes it suitable for multi-step synthetic processes. Careful handling is advised due to the potential toxicity associated with nitrile compounds. Proper storage conditions should be maintained to prevent degradation.
2-Hydroxybutanenitrile structure
2-Hydroxybutanenitrile structure
Product name:2-Hydroxybutanenitrile
CAS No:4476-02-2
MF:C4H7NO
MW:85.1044809818268
MDL:MFCD00042729
CID:331032
PubChem ID:20553

2-Hydroxybutanenitrile Chemical and Physical Properties

Names and Identifiers

    • Butanenitrile,2-hydroxy-
    • 2-HYDROXYBUTANENITRILE
    • 2-hydroxy-butyronitrile
    • 2-hydroxy-n-butyronitrile
    • 2-oxidanylbutanenitrile
    • BUTYRONITRILE,2-HYDROXY
    • D,L-2-Hydroxybutyronitrile
    • EINECS 224-753-1
    • Propionaldehyde cyanohydrin
    • Z419078094
    • 4476-02-2
    • CS-0217991
    • FT-0658420
    • NS00045748
    • BRN 1699102
    • NHSSTOSZJANVEV-UHFFFAOYSA-N
    • BUTYRONITRILE, 2-HYDROXY-
    • AKOS009159529
    • DTXSID90963276
    • A826679
    • PROPIONALDEHYDECYANOHYDRIN
    • LS-09699
    • 2-Hydroxybutyronitrile
    • 4-03-00-00757 (Beilstein Handbook Reference)
    • alpha-HYDROXYBUTYRONITRILE
    • Butanenitrile, 2-hydroxy-
    • MFCD00042729
    • EN300-96603
    • OCTYLCRESOXYETHOXYETHYLDIMETHYL-BENZYLAMMONIUMCHLORIDE
    • 2-Hydroxybutanenitrile
    • MDL: MFCD00042729
    • Inchi: InChI=1S/C4H7NO/c1-2-4(6)3-5/h4,6H,2H2,1H3
    • InChI Key: NHSSTOSZJANVEV-UHFFFAOYSA-N
    • SMILES: CCC(C#N)O

Computed Properties

  • Exact Mass: 85.05280
  • Monoisotopic Mass: 85.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 70.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44A^2
  • XLogP3: 0.3

Experimental Properties

  • Density: 0.962 g/mL at 20 °C(lit.)
  • Boiling Point: 96-98 °C15 mm Hg(lit.)
  • Flash Point: 70.6 °C
  • Refractive Index: n20/D 1.414
  • PSA: 44.02000
  • LogP: 0.28088

2-Hydroxybutanenitrile Security Information

  • Hazardous Material transportation number:UN 2810 6
  • WGK Germany:3
  • Hazard Category Code: 23/24/25
  • Safety Instruction: 36/37/39-45
  • RTECS:EU0280000
  • Hazardous Material Identification: T
  • Packing Group:III
  • Safety Term:6.1(b)
  • Packing Group:III
  • Risk Phrases:R23/24/25
  • HazardClass:6.1(b)
  • Hazard Level:6.1(b)
  • PackingGroup:III

2-Hydroxybutanenitrile Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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